Cas no 2580251-87-0 (tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate)

• Product Name: tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate
• CAS No: 2580251-87-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5662029
• PubChem ID: 165770695
• Update Time: 2025-06-11

tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-hydroxy-3-(propan-2-yl)cyclobutyl]carbamate
• EN300-27718455
• 2580251-87-0
• 2413904-41-1
• tert-butyl N-[(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutyl]carbamate
• EN300-7193446
• tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate

• Inchi： 1S/C12H23NO3/c1-8(2)12(15)6-9(7-12)13-10(14)16-11(3,4)5/h8-9,15H,6-7H2,1-5H3,(H,13,14)
• InChI Key： BFJPNKOQKAAGKI-UHFFFAOYSA-N
• SMILES： OC1(C(C)C)CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate

Comprehensive Overview of tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate (CAS No. 2580251-87-0)

The compound tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate (CAS No. 2580251-87-0) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclobutyl ring and a tert-butyl carbamate group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in chiral synthesis and medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate has surged, driven by advancements in small-molecule therapeutics and peptide-based drugs. This compound's stereospecificity and functional groups make it a candidate for modulating biological activity, aligning with trends in targeted drug delivery and precision medicine. Its CAS No. 2580251-87-0 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From a synthetic perspective, the hydroxy and carbamate moieties in this compound offer versatile reactivity for further derivatization. Chemists are exploring its use in asymmetric catalysis and scaffold diversification, particularly in the context of fragment-based drug design. The tert-butyl group enhances stability, a critical factor for storage and handling in laboratory settings. These attributes contribute to its appeal in high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations also play a role in the compound's application. Unlike many volatile organics, tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate exhibits favorable biodegradability profiles, making it suitable for green chemistry initiatives. This aligns with global efforts to reduce carbon footprints in chemical manufacturing. Its CAS No. 2580251-87-0 is often cross-referenced in sustainability studies, highlighting its compatibility with eco-friendly protocols.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Researchers emphasize the importance of enantiomeric excess verification due to its chiral centers. These quality-control measures ensure reproducibility in preclinical studies, addressing common challenges in structure-activity relationship (SAR) optimization. The compound's logP and solubility data are also critical for formulation scientists.

In the context of intellectual property, tert-butyl N-(1s,3s)-3-hydroxy-3-(propan-2-yl)cyclobutylcarbamate has been cited in several patents related to kinase inhibitors and GPCR modulators. Its structural motif is considered a privileged scaffold in drug discovery, attracting attention from biotech startups and pharmaceutical giants alike. The compound's CAS No. 2580251-87-0 frequently appears in patent landscaping reports, underscoring its commercial potential.

Future research directions may explore its utility in PROTACs (Proteolysis-Targeting Chimeras) or covalent inhibitors, given its reactive handles. As AI-driven drug discovery accelerates, computational models are likely to prioritize such multifunctional intermediates for virtual screening. The intersection of cheminformatics and synthetic accessibility positions this compound as a key player in next-generation therapeutic development.